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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of ONO-3805, a non-steroidal 5-alpha reductase

(5AR) inhibitor, with other key inhibitors of this enzyme class. The focus of this analysis is the

selectivity of these compounds for the two primary isoforms of 5-alpha reductase: type 1

(5AR1) and type 2 (5AR2). This document summarizes available quantitative data, outlines

typical experimental methodologies for assessing inhibitor selectivity, and visualizes key

pathways and workflows.

Introduction to 5-alpha Reductase and its Inhibitors
5-alpha reductase is a critical enzyme in androgen metabolism, responsible for the conversion

of testosterone to the more potent dihydrotestosterone (DHT). Elevated DHT levels are

implicated in the pathophysiology of various androgen-dependent conditions, including benign

prostatic hyperplasia (BPH), androgenetic alopecia, and prostate cancer. Two principal

isoenzymes of 5-alpha reductase have been identified: 5AR1 and 5AR2. While both catalyze

the same reaction, they exhibit distinct tissue distribution and biochemical properties, making

the development of isoenzyme-selective inhibitors a key strategy in targeted drug development.
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ONO-3805 has been identified as a non-steroidal, selective inhibitor of 5AR1.[1] Understanding

its selectivity profile in comparison to other widely used 5AR inhibitors, such as the 5AR2-

selective finasteride and the dual 5AR1/5AR2 inhibitor dutasteride, is crucial for its potential

therapeutic applications.

Comparative Selectivity of 5-alpha Reductase
Inhibitors
The following table summarizes the inhibitory activity of ONO-3805 and other key 5-alpha

reductase inhibitors against 5AR1 and 5AR2. The data, presented as IC50 (half-maximal

inhibitory concentration) or Ki (inhibition constant) values, are compiled from various in vitro

studies. It is important to note that direct comparative data for ONO-3805 against both human

5AR1 and 5AR2 from a single study is limited in the public domain.

Compound Type 5AR1 (IC50/Ki) 5AR2 (IC50/Ki)
Selectivity
Profile

ONO-3805 Non-steroidal
3.9 x 10⁻¹¹ M

(Ki)¹
Not Reported

Selective 5AR1

Inhibitor

Finasteride
Steroidal

(Azasteroid)

~158 - 422 nM

(IC50)

~4.2 - 15 nM

(IC50)

Selective 5AR2

Inhibitor

Dutasteride
Steroidal

(Azasteroid)

~0.2 - 7.9 nM

(IC50)

~0.05 - 5.6 nM

(IC50)

Dual 5AR1/5AR2

Inhibitor

Epristeride Steroidal ~480 nM (IC50) ~16 nM (IC50)
Selective 5AR2

Inhibitor

¹Data from a study on rat anterior pituitary gland homogenates; the specific isoenzyme was not

explicitly stated in the abstract, but other literature identifies ONO-3805 as 5AR1 selective.[2]

Signaling Pathway of 5-alpha Reductase
The following diagram illustrates the enzymatic conversion of testosterone to

dihydrotestosterone by 5AR1 and 5AR2 and the points of inhibition by various compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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